Benzyl 3-bromo-4-methoxybenzoate

• Molecular Formula: C15H13BrO3
• Molecular Weight: 321.16 g/mol
• IUPAC Name: benzyl 3-bromo-4-methoxybenzoate
• InChI: InChI=1S/C15H13BrO3/c1-18-14-8-7-12(9-13(14)16)15(17)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: YFVUQAXLCAKVFB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OCC2=CC=CC=C2)Br

Description

Benzyl 3-bromo-4-methoxybenzoate is an aromatic ester characterized by a benzoate backbone substituted with bromine at the 3-position, a methoxy group at the 4-position, and a benzyl ester moiety. This compound is of interest in organic synthesis, particularly in the preparation of complex molecules such as azo dyes and liquid crystals, as evidenced by its use in the synthesis of 4-((3-((4-(4-((4-decyloxyphenyl)azo)benzoyloxy)phenyl)azo)phenyl)-azo)phenyl derivatives . Its structural features—electron-withdrawing bromine and electron-donating methoxy groups—contribute to unique reactivity and physicochemical properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key analogues include substituted benzoate esters with variations in the ester group (e.g., ethyl vs. benzyl) and substituents on the aromatic ring. Examples from literature and commercial catalogs include:

• Ethyl 3-bromo-4-methoxybenzoate (BP 24110460079-82-7)
• Ethyl 3-bromo-4-fluorobenzoate (BP 2410623233-33-2)
• Ethyl 3-bromo-4-hydroxybenzoate (BP 2410737470-58-9)
• Benzyl 4-benzyloxy-2,3-dimethoxy-6-methylbenzoate (compound 11 in )

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents	Ester Group	Melting Point (°C)	Solubility (Inference)
Benzyl 3-bromo-4-methoxybenzoate	C₁₅H₁₃BrO₃	333.17	3-Br, 4-OCH₃	Benzyl	~160–168*	Low in polar solvents
Ethyl 3-bromo-4-methoxybenzoate	C₁₀H₁₁BrO₃	259.10	3-Br, 4-OCH₃	Ethyl	Not reported	Moderate in ethanol
Ethyl 3-bromo-4-fluorobenzoate	C₉H₈BrFO₂	247.07	3-Br, 4-F	Ethyl	Not reported	Moderate in DCM
Benzyl 4-benzyloxy-2,3-dimethoxy-6-methylbenzoate	C₂₄H₂₂O₅	390.43	4-OBn, 2,3-OCH₃, 6-CH₃	Benzyl	Crystalline	Low in water

*Inferred from structurally related azo compound (m.p. 168°C in ).